Cas no 671182-58-4 (1-(4-Chlorophenyl)-5-methyl-1H-pyrazole)

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole is a substituted pyrazole derivative characterized by the presence of a chloro-substituted phenyl ring and a methyl group on the pyrazole core. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing chloro group and the stable pyrazole heterocycle, contribute to its reactivity in cross-coupling reactions and other functionalizations. The compound's well-defined molecular structure ensures consistent performance in synthetic applications, making it valuable for researchers seeking to explore novel bioactive molecules or advanced material precursors.

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole structure

671182-58-4 structure

Product Name:1-(4-Chlorophenyl)-5-methyl-1H-pyrazole

CAS No:671182-58-4

MF:C₁₀H₉ClN₂

MW:192.644860982895

CID:1089273

PubChem ID:2805847

Update Time:2025-06-08

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole
- 1-(4-chlorophenyl)-5-methylpyrazole
- DTXSID50384468
- 671182-58-4
- IDI1_012541
- SCHEMBL19453172
- AKOS010086542
- A12167
- HMS1434E10
- 1-(4-chloro-phenyl)-5-methyl-1Hpyrazole-3-carboxylic acid
- Maybridge3_001154
- Inchi： 1S/C10H9ClN2/c1-8-6-7-12-13(8)10-4-2-9(11)3-5-10/h2-7H,1H3
- InChI Key： WOMVXCFKCLHDJD-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(C)=CC=N1

Computed Properties

Exact Mass: 192.0454260g/mol
Monoisotopic Mass: 192.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.8Å²

1-(4-Chlorophenyl)-5-methyl-1H-pyrazole Pricemore >>

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Alichem	A049003631-1g	1-(4-Chlorophenyl)-5-methyl-1H-pyrazole	671182-58-4	95%	1g	$400.00	2023-09-01
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1626498-1g	1-(4-Chlorophenyl)-5-methyl-1H-pyrazole	671182-58-4	98%	1g	￥2116.00	2024-05-04
Ambeed	A286706-1g	1-(4-Chlorophenyl)-5-methyl-1H-pyrazole	671182-58-4	95+%	1g	$216.0	2025-04-17
Crysdot LLC	CD11075233-5g	1-(4-Chlorophenyl)-5-methyl-1H-pyrazole	671182-58-4	95+%	5g	$671	2024-07-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY404937-1g	1-(4-Chlorophenyl)-5-methyl-1H-pyrazole	671182-58-4	≥95%	1g	¥9600.00	2025-04-13